Cas no 62369-27-1 (4H-1-Benzopyran-4-one,2-[3,4-bis(sulfooxy)phenyl]-5-hydroxy-7-(sulfooxy)-)

• Product name: 4H-1-Benzopyran-4-one,2-[3,4-bis(sulfooxy)phenyl]-5-hydroxy-7-(sulfooxy)-
• CAS No: 62369-27-1
• MF: C₁₅H₁₀O₁₅S₃
• MW: 526.425901889801
• CID: 447662

4H-1-Benzopyran-4-one,2-[3,4-bis(sulfooxy)phenyl]-5-hydroxy-7-(sulfooxy)- Chemical and Physical Properties

Names and Identifiers

• 4H-1-Benzopyran-4-one,2-[3,4-bis(sulfooxy)phenyl]-5-hydroxy-7-(sulfooxy)-
• 4H-1-Benzopyran-4-one, 2-[3,4-bis(sulfooxy)phenyl]-5-hydroxy-7-(sulfooxy)-

• Inchi： 1S/C15H10O15S3/c16-9-4-8(28-31(18,19)20)5-14-15(9)10(17)6-12(27-14)7-1-2-11(29-32(21,22)23)13(3-7)30-33(24,25)26/h1-6,16H,(H,18,19,20)(H,21,22,23)(H,24,25,26)
• InChI Key： WVZBMRHNVGSQOB-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OS(O)(=O)=O)C(OS(O)(=O)=O)=C2)OC2=CC(OS(O)(=O)=O)=CC(O)=C2C(=O)C=1

Computed Properties

• Exact Mass: 525.9181

Experimental Properties

• Density: 2.057±0.06 g/cm3(Predicted)
• PSA: 237.33
• pka: -4.92±0.18(Predicted)